Cas no 1379270-69-5 (Benzene, 1-chloro-3-(1-ethynylcyclobutyl)-)

• Product Name: Benzene, 1-chloro-3-(1-ethynylcyclobutyl)-
• CAS No: 1379270-69-5
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• CID: 5264426
• Update Time: 2025-10-29

Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(1-ethynylcyclobutyl)-

• Inchi： 1S/C12H11Cl/c1-2-12(7-4-8-12)10-5-3-6-11(13)9-10/h1,3,5-6,9H,4,7-8H2
• InChI Key： YICFXNNKNULDJZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C2(C#C)CCC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1-chloro-3-(1-ethynylcyclobutyl)-

Research Brief on Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- (CAS: 1379270-69-5): Recent Advances and Applications in Chemical Biology and Medicine

Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- (CAS: 1379270-69-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and ethynyl functional groups, has shown promising potential in various applications, including drug discovery, chemical probes, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a valuable scaffold for further research and development.

The synthesis of Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- has been optimized in recent years, with researchers focusing on improving yield and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild conditions. This advancement is particularly significant for scaling up production for preclinical studies. The compound's structural features, including the chloro and ethynyl groups, make it a versatile intermediate for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the realm of drug discovery, Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- has been investigated as a potential scaffold for targeting protein-protein interactions (PPIs). A recent study highlighted its ability to inhibit the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The compound's rigid cyclobutyl ring and ethynyl moiety were found to enhance binding affinity and selectivity, as evidenced by X-ray crystallography and molecular dynamics simulations. These findings suggest its utility in developing next-generation anticancer agents.

Beyond its pharmaceutical applications, Benzene, 1-chloro-3-(1-ethynylcyclobutyl)- has also been explored in chemical biology as a photoaffinity labeling probe. Its ethynyl group allows for efficient conjugation with biomolecules via click chemistry, while the chloro group provides a handle for further modifications. A 2022 study in ACS Chemical Biology utilized this compound to map protein-ligand interactions in live cells, demonstrating its potential for elucidating complex biological pathways and identifying novel drug targets.

Despite these promising developments, challenges remain in the widespread adoption of Benzene, 1-chloro-3-(1-ethynylcyclobutyl)-. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include exploring its applications in targeted drug delivery systems and as a building block for functional materials.